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Compound of Interest

Compound Name: D(-)-Pantolactone

Cat. No.: B8643307

For laboratory professionals engaged in pharmaceutical development and scientific research,
ensuring a safe environment is paramount. This guide provides essential safety and logistical
information for the handling of D(-)-Pantolactone, a key intermediate in the synthesis of
Vitamin B5. Adherence to these protocols is critical for minimizing risk and ensuring the
integrity of your work.

Personal Protective Equipment (PPE): A Tabulated
Overview

The appropriate selection and use of Personal Protective Equipment (PPE) is the first line of
defense against chemical exposure. The following table summarizes the recommended PPE
for various activities involving D(-)-Pantolactone.
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Operational Plan: From Receipt to Experimentation

A systematic approach to handling D(-)-Pantolactone ensures safety at every stage.

1. Receiving and Inspection:

Verify that the container is properly labeled.

Wear appropriate PPE (safety glasses and gloves) during inspection.

Upon receipt, visually inspect the container for any signs of damage or leakage.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4c2huNDgxdmlldHk4bjQwbDZ3bzRlemwyYWd4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4f03aa6143040b14d317abcc0ae340c7491eca48/MetaSci_MSIC863_599-04-2_D-(-)-Pantolactone.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4c2huNDgxdmlldHk4bjQwbDZ3bzRlemwyYWd4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4f03aa6143040b14d317abcc0ae340c7491eca48/MetaSci_MSIC863_599-04-2_D-(-)-Pantolactone.pdf
https://www.watson-int.com/wp-content/uploads/2018/01/D-PANTOLACTONE-CAS-599-04-2-MSDS.pdf
https://www.watson-int.com/wp-content/uploads/2018/01/D-PANTOLACTONE-CAS-599-04-2-MSDS.pdf
https://www.chemicalbook.com/msds/dl-pantolactone.htm
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4c2huNDgxdmlldHk4bjQwbDZ3bzRlemwyYWd4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4f03aa6143040b14d317abcc0ae340c7491eca48/MetaSci_MSIC863_599-04-2_D-(-)-Pantolactone.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4c2huNDgxdmlldHk4bjQwbDZ3bzRlemwyYWd4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4f03aa6143040b14d317abcc0ae340c7491eca48/MetaSci_MSIC863_599-04-2_D-(-)-Pantolactone.pdf
https://www.watson-int.com/wp-content/uploads/2018/01/D-PANTOLACTONE-CAS-599-04-2-MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4c2huNDgxdmlldHk4bjQwbDZ3bzRlemwyYWd4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4f03aa6143040b14d317abcc0ae340c7491eca48/MetaSci_MSIC863_599-04-2_D-(-)-Pantolactone.pdf
https://www.chemicalbook.com/msds/dl-pantolactone.htm
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4c2huNDgxdmlldHk4bjQwbDZ3bzRlemwyYWd4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4f03aa6143040b14d317abcc0ae340c7491eca48/MetaSci_MSIC863_599-04-2_D-(-)-Pantolactone.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4c2huNDgxdmlldHk4bjQwbDZ3bzRlemwyYWd4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4f03aa6143040b14d317abcc0ae340c7491eca48/MetaSci_MSIC863_599-04-2_D-(-)-Pantolactone.pdf
https://www.watson-int.com/wp-content/uploads/2018/01/D-PANTOLACTONE-CAS-599-04-2-MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4c2huNDgxdmlldHk4bjQwbDZ3bzRlemwyYWd4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4f03aa6143040b14d317abcc0ae340c7491eca48/MetaSci_MSIC863_599-04-2_D-(-)-Pantolactone.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4c2huNDgxdmlldHk4bjQwbDZ3bzRlemwyYWd4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4f03aa6143040b14d317abcc0ae340c7491eca48/MetaSci_MSIC863_599-04-2_D-(-)-Pantolactone.pdf
https://www.biosynth.com/Files/MSDS/FP/31/MSDS_FP31950_5000_EN.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4c2huNDgxdmlldHk4bjQwbDZ3bzRlemwyYWd4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4f03aa6143040b14d317abcc0ae340c7491eca48/MetaSci_MSIC863_599-04-2_D-(-)-Pantolactone.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4c2huNDgxdmlldHk4bjQwbDZ3bzRlemwyYWd4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lDODYzXzU5OS0wNC0yX0QtJTI4LSUyOS1QYW50b2xhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--4f03aa6143040b14d317abcc0ae340c7491eca48/MetaSci_MSIC863_599-04-2_D-(-)-Pantolactone.pdf
https://www.watson-int.com/wp-content/uploads/2018/01/D-PANTOLACTONE-CAS-599-04-2-MSDS.pdf
https://www.benchchem.com/product/b8643307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8643307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

2. Storage:

« Store D(-)-Pantolactone in a tightly closed container in a cool, dry, and well-ventilated area.

[11[3]
e The recommended storage temperature is between 2-8°C.[1][5]
o Keep it away from incompatible substances such as strong oxidizing agents.[3][6]
» Protect the substance from moisture and light, as it is hygroscopic.[3][6]
o Store in an area segregated from general laboratory traffic.
3. Handling and Use:

 All handling of D(-)-Pantolactone should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation exposure.[1]

» Avoid direct contact with skin, eyes, and clothing.[1]

e Minimize dust generation and accumulation during handling.[1]

» Do not eat, drink, or smoke in areas where D(-)-Pantolactone is handled.[1]
e Wash hands thoroughly with soap and water after handling.[1][3]

o Ensure that an eyewash station and safety shower are readily accessible.[6]

Disposal Plan: Responsible Waste Management

Proper disposal of D(-)-Pantolactone and its contaminated materials is crucial to prevent
environmental contamination and comply with regulations.

1. Waste ldentification and Segregation:
+ D(-)-Pantolactone waste is considered chemical waste.

e Segregate waste containing D(-)-Pantolactone from other laboratory waste streams.
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e This includes unused product, contaminated labware (e.g., weigh boats, pipette tips), and
contaminated PPE.

2. Waste Collection and Storage:

o Collect D(-)-Pantolactone waste in a designated, properly labeled, and sealed hazardous
waste container.

» Store the waste container in a secure, well-ventilated area, away from incompatible
materials.

3. Disposal Procedure:

o Dispose of D(-)-Pantolactone waste through a licensed and approved hazardous waste
disposal company.[1][3]

e Do not dispose of D(-)-Pantolactone down the drain or in the regular trash.[1][4]

o Contaminated packaging should be treated as unused product and disposed of accordingly.

[113]

o Adhere to all local, regional, and national hazardous waste regulations for complete and
accurate classification and disposal.[1][6]

Visualizing the Workflow: Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of D(-)-Pantolactone.
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Handling Workflow
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Caption: Workflow for Safe Handling and Disposal of D(-)-Pantolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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